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Compound of Interest

Compound Name: 3a-Epiburchellin

Cat. No.: B15592467

An in-depth technical guide on the properties of 3a-Epiburchellin (CAS Number 155551-61-4)
is currently limited by the lack of publicly available scientific literature. While the compound is
identified as a lignan, a class of polyphenols found in plants, detailed experimental data
regarding its specific properties, biological activities, and synthesis remains scarce in
accessible records.

Overview

3a-Epiburchellin is classified as a lignan and is known to be isolated from Ocotea cymbarum,
a species of flowering plant in the laurel family, Lauraceae. Lignans, in general, are recognized
for a variety of biological activities, and compounds isolated from Ocotea species have been
investigated for insecticidal and antiplasmodial properties. However, specific data for 3a-
Epiburchellin is not readily available in the public domain.

Chemical and Physical Properties

Quantitative data regarding the chemical and physical properties of 3a-Epiburchellin are not
detailed in currently accessible literature. Commercial suppliers indicate a purity of greater than
95% for the compound.

Due to the absence of specific experimental data in the searched literature, a table of
guantitative properties cannot be constructed at this time.

Experimental Protocols
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Detailed experimental protocols for the isolation, synthesis, or biological evaluation of 3a-
Epiburchellin are not available in the reviewed search results. A key publication titled
"Biomimetic syntheses of the neolignans guianin, burchellin, 2-epi,3a-epiburchellin and
futoenone" by George Buechi and Ching-Pong Mak, published in the Journal of the American
Chemical Society in 1977, is cited by a commercial supplier in relation to the compound's
structure identification. This publication likely contains the original synthesis and
characterization data. However, the full text of this article is not publicly accessible, preventing
the extraction of the detailed methodologies required for this guide.

Biological Activity and Signhaling Pathways

There is no specific information available in the searched literature concerning the biological
activity, mechanism of action, or any associated signaling pathways for 3a-Epiburchellin.
While lignans as a class are known to exhibit a range of biological effects, data specific to this
compound is absent.

Visualizations

Without information on signaling pathways or experimental workflows related to 3a-
Epiburchellin, the creation of the requested Graphviz diagrams is not possible.

In conclusion, while 3a-Epiburchellin is a known chemical entity with an assigned CAS
number, a comprehensive technical guide detailing its properties is hampered by the limited
availability of primary scientific literature in the public domain. The key to unlocking this
information appears to be the original 1977 publication by Buechi and Mak, which is not
currently accessible through public web searches. Further research and access to specialized
chemical and scientific databases would be necessary to provide the in-depth technical guide
requested.

« To cite this document: BenchChem. [3a-Epiburchellin CAS number 155551-61-4 properties].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15592467?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

